ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate

• IUPAC Name: ethyl 3-acetamido-4,6-dichloro-2-nitrobenzoate
• InChI: InChI=1S/C11H10Cl2N2O5/c1-3-20-11(17)8-6(12)4-7(13)9(14-5(2)16)10(8)15(18)19/h4H,3H2,1-2H3,(H,14,16)
• InChI Key: UCDYAULPDOEXPJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(C=C1Cl)Cl)NC(=O)C)[N+](=O)[O-]
• Molecular Formula: C11H10Cl2N2O5
• Molecular Weight: 321.11 g/mol

Description

Ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate, commonly known as ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate, is a chemical compound that has gained significant attention in scientific research. It is widely used in the field of organic chemistry due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate involves the inhibition of bacterial cell wall synthesis, leading to the disruption of cell membrane integrity and ultimately cell death. It has also been found to inhibit the activity of certain enzymes involved in bacterial metabolism, further contributing to its antimicrobial effects.
Biochemical and Physiological Effects:
In addition to its antimicrobial properties, ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate has been found to exhibit a range of other biochemical and physiological effects. It has been shown to possess potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders such as arthritis and asthma.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate in lab experiments is its relatively low cost and easy availability. However, it is important to note that the compound is highly toxic and should be handled with care. It is also known to exhibit significant variability in its antimicrobial activity depending on the bacterial strain being tested.

Future Directions

There are several potential future directions for research involving ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate. One area of interest is the development of new antibiotics based on the compound's unique properties. Another potential avenue of research is the investigation of its anti-inflammatory effects and potential use in the treatment of inflammatory disorders. Further studies are also needed to explore the compound's potential toxicity and side effects in vivo.

Synthesis Methods

The synthesis of ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate can be achieved through a multi-step reaction involving the condensation of acetic anhydride with 3-amino-4,6-dichloro-2-nitrobenzoic acid, followed by esterification with ethanol. The reaction is typically carried out under reflux conditions in the presence of a catalyst such as sulfuric acid.

Scientific Research Applications

Ethyl 3-(acetylamino)-4,6-dichloro-2-nitrobenzoate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antimicrobial activity against a wide range of bacterial and fungal strains, making it a promising candidate for the development of new antibiotics.